Cas no 1975-54-8 (5-Cyano-2-methylbenzoic acid)

5-Cyano-2-methylbenzoic acid is a versatile aromatic carboxylic acid derivative featuring both cyano and methyl functional groups on a benzoic acid scaffold. This compound is valued for its utility as a synthetic intermediate in organic and pharmaceutical chemistry, particularly in the preparation of heterocycles and active pharmaceutical ingredients (APIs). The presence of the electron-withdrawing cyano group enhances reactivity in nucleophilic substitution and condensation reactions, while the methyl group contributes to steric and electronic modulation. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science. The compound is typically supplied as a crystalline solid with consistent batch-to-batch quality.

5-Cyano-2-methylbenzoic acid structure

Product Name:5-Cyano-2-methylbenzoic acid

CAS No:1975-54-8

MF:C₉H₇NO₂

MW:161.157382249832

MDL:MFCD13189533

CID:2195382

PubChem ID:10374725

Update Time:2025-10-19

5-Cyano-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-Cyano-2-methyl-benzoic acid
- 5-CYANO-2-METHYLBENZOIC ACID
- 3-cyano-6-methylbenzoic acid
- 2-Methyl-5-cyanobenzoic acid
- Benzoic acid, 5-cyano-2-methyl-
- 3202AJ
- AB68603
- 5-Cyano-2-methylbenzoic acid
- MDL： MFCD13189533
- Inchi： 1S/C9H7NO2/c1-6-2-3-7(5-10)4-8(6)9(11)12/h2-4H,1H3,(H,11,12)
- InChI Key： QIKGGLBHJBTYMP-UHFFFAOYSA-N
- SMILES： OC(C1C=C(C#N)C=CC=1C)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 228
Topological Polar Surface Area: 61.1

5-Cyano-2-methylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0515-1g	5-Cyano-2-methyl-benzoic acid	1975-54-8	96%	1g	2018.34CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0515-5g	5-Cyano-2-methyl-benzoic acid	1975-54-8	96%	5g	8073.36CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0515-500mg	5-Cyano-2-methyl-benzoic acid	1975-54-8	96%	500mg	1433.19CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0515-250mg	5-Cyano-2-methyl-benzoic acid	1975-54-8	96%	250mg	1144.86CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0515-100mg	5-Cyano-2-methyl-benzoic acid	1975-54-8	96%	100mg	992.21CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0515-50mg	5-Cyano-2-methyl-benzoic acid	1975-54-8	96%	50mg	805.64CNY	2021-05-07
Chemenu	CM329431-5g	5-cyano-2-methylbenzoic acid	1975-54-8	95+%	5g	$1089	2021-06-16
Alichem	A015018801-250mg	5-Cyano-2-methylbenzoic acid	1975-54-8	97%	250mg	$470.40	2023-09-02
Alichem	A015018801-500mg	5-Cyano-2-methylbenzoic acid	1975-54-8	97%	500mg	$863.90	2023-09-02
Alichem	A015018801-1g	5-Cyano-2-methylbenzoic acid	1975-54-8	97%	1g	$1445.30	2023-09-02